Cas no 2680752-61-6 (tert-butyl N-(3-bromo-1H-indazol-5-yl)carbamate)

• Product Name: tert-butyl N-(3-bromo-1H-indazol-5-yl)carbamate
• CAS No: 2680752-61-6
• MF: C₁₂H₁₄BrN₃O₂
• MW: 312.16246175766
• CID: 5634966
• PubChem ID: 165923136
• Update Time: 2025-10-28

tert-butyl N-(3-bromo-1H-indazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-bromo-1H-indazol-5-yl)carbamate
• EN300-28292380
• 2680752-61-6

• Inchi： 1S/C12H14BrN3O2/c1-12(2,3)18-11(17)14-7-4-5-9-8(6-7)10(13)16-15-9/h4-6H,1-3H3,(H,14,17)(H,15,16)
• InChI Key： RAOQMWMRLCVRJB-UHFFFAOYSA-N
• SMILES： BrC1=C2C=C(C=CC2=NN1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 311.02694g/mol
• Monoisotopic Mass: 311.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67Ų

Additional information on tert-butyl N-(3-bromo-1H-indazol-5-yl)carbamate

tert-butyl N-(3-bromo-1H-indazol-5-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(3-bromo-1H-indazol-5-yl)carbamate, identified by the CAS number 2680752-61-6, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of carbamates, which are widely used in various applications, including agrochemicals and pharmaceuticals. The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to a 3-bromo-1H-indazole ring. This unique combination of functional groups makes it a versatile molecule with potential applications in medicinal chemistry.

Recent studies have highlighted the importance of indazole derivatives in drug design due to their diverse biological activities. The presence of the bromine atom at position 3 of the indazole ring introduces additional electronic effects, which can modulate the compound's reactivity and bioavailability. Researchers have explored the synthesis of this compound through various routes, including nucleophilic substitution and coupling reactions, to optimize its yield and purity.

The synthesis of tert-butyl N-(3-bromo-1H-indazol-5-yl)carbamate involves a multi-step process that begins with the preparation of the indazole ring system. The indazole moiety is synthesized via a condensation reaction between o-aminothiophenol and aldehydes or ketones under specific conditions. Subsequent bromination at position 3 introduces the bromine atom, which is crucial for tuning the molecule's properties. Finally, the carbamate group is introduced through a nucleophilic substitution reaction with tert-butyl chloroformate or similar reagents.

The biological activity of this compound has been extensively studied in recent years. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes, making it a promising candidate for therapeutic applications. Additionally, its ability to modulate cellular signaling pathways has been explored in cancer research, where it shows potential as an anticancer agent.

One of the most recent advancements in this field involves the use of computational chemistry to predict the binding affinity of tert-butyl N-(3-bromo-1H-indazol-5-yl)carbamate to target proteins. These studies employ molecular docking simulations and quantum mechanical calculations to identify key interactions that contribute to its bioactivity. Such insights are invaluable for guiding further optimization of the molecule's structure to enhance its efficacy and selectivity.

In terms of chemical stability, this compound exhibits moderate stability under physiological conditions, which is essential for its pharmacokinetic profile. However, its susceptibility to hydrolysis under certain conditions necessitates careful consideration during formulation development.

The application of green chemistry principles in the synthesis of tert-butyl N-(3-bromo-1H-indazol-5-yl)carbamate has also been explored as part of sustainable drug development initiatives. Researchers have investigated catalyst-free conditions and solvent-free reactions to minimize environmental impact while maintaining high yields.

In conclusion, tert-butyl N-(3-bromo-1H-indazol-5-yl)carbamate represents a valuable addition to the arsenal of compounds being studied for their therapeutic potential. Its unique structure, coupled with recent advances in synthetic methodologies and computational modeling, positions it as a promising candidate for future drug development efforts.